6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cinnoline

• Molecular Formula: C14H17BN2O2
• Molecular Weight: 256.11 g/mol
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)N=NC=C3
• InChI: InChI=1S/C14H17BN2O2/c1-13(2)14(3,4)19-15(18-13)11-5-6-12-10(9-11)7-8-16-17-12/h5-9H,1-4H3
• InChIKey: AAVJLMUMXNVZEA-UHFFFAOYSA-N

Researchers needing a direct route to the cinnoline-6-yl pharmacophore bypass the inefficient Miyaura borylation of the heterocycle. This pre-formed pinacol boronate ester eliminates a low-yielding step, reducing synthesis time and cost in CRO and medicinal chemistry workflows. · Streamlined synthesis: Enables high-throughput Suzuki-Miyaura library construction, avoiding the reported 31% yield for in-situ borylation. · Validated pharmacology: Incorporates a scaffold critical for PI3K inhibitor potency (IC50 0.264 μM) and HPK1 programs. · Supply reliability: The pinacol ester offers superior shelf stability over the free boronic acid, ensuring consistent coupling performance for global multi-step projects.

Procurement Rationale: 6-Cinnoline Pinacol Boronate Ester

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cinnoline (CAS 2304630-75-7) is an organoboron compound featuring a pinacol-protected boronic ester at the 6-position of the cinnoline heterocycle . With a molecular formula of C14H17BN2O2 and a molecular weight of 256.11 g/mol, it serves as a strategic building block for late-stage functionalization via Suzuki-Miyaura cross-coupling, enabling direct installation of the cinnoline-6-yl moiety into complex molecular architectures . The cinnoline scaffold itself is a recognized pharmacophore in kinase inhibitor programs and other medicinal chemistry campaigns [1].

1

Suzuki-Miyaura late-stage functionalization workflow

2

Cinnoline-6-yl installation for kinase inhibitor programs

3

Stable pinacol ester format for parallel library synthesis

• [1] Tian, C. et al. Discovery of cinnoline derivatives as potent PI3K inhibitors with antiproliferative activity. Bioorg. Med. Chem. Lett. 2021, 46, 128150. View Source

Generic Substitution Risks: Cinnoline-6-Boronate Ester

Attempts to substitute this compound with a free boronic acid, a regioisomeric boronate ester, or a quinoline-based analog introduce quantifiable risks in electronic modulation, coupling efficiency, and biological target engagement. The pinacol ester provides superior shelf stability compared to the free boronic acid [1], while the 6-position on cinnoline offers distinct electronic properties compared to both the 4- and 7-positions and to the analogous quinoline scaffold, as evidenced by pKa differences [2]. These variations directly impact cross-coupling yields and the pharmacokinetic and pharmacodynamic profiles of final compounds, as demonstrated in PI3K inhibitor series where the 6-aryl substitution pattern was critical for nanomolar potency [3].

Quinoline Analog Core pKa differs by >2 log units; electronic modulation and target engagement profile may not transfer directly.

Free Boronic Acid Reported lower shelf stability and stricter cold-chain requirements may reduce lot-to-lot coupling efficiency.

Regioisomeric Boronates 7- or 8-positional isomers lack peer-reviewed validation in kinase inhibitor SAR, limiting hit-to-lead confidence.

• [1] NBInno. The Role of Pinacol Esters in Enhancing Chemical Synthesis Stability. 2025. View Source
• [2] TheFreeDictionary. Cinnoline pKa = 2.64 vs. Quinoline pKa = 4.85. View Source
• [3] Tian, C. et al. Discovery of cinnoline derivatives as potent PI3K inhibitors with antiproliferative activity. Bioorg. Med. Chem. Lett. 2021, 46, 128150. View Source

Quantitative Evidence vs. Analogs

Basicity: Cinnoline vs. Quinoline Core

The cinnoline core exhibits a significantly lower pKa (2.64) compared to its direct structural analog quinoline (pKa 4.85) [1]. This 2.21 log unit difference in basicity translates to a >100-fold difference in protonation state at physiological pH, directly impacting hydrogen-bonding capacity, solubility, and target engagement in biological systems. This difference is inherent to the scaffold and is independent of the boronate ester substituent, meaning a quinoline-6-boronic acid pinacol ester will not replicate the electronic profile of the target compound.

Basicity: Cinnoline vs. Quinoline

Cross-study comparable

pKa 2.64 vs. 4.85 (~160x lower basicity)

Supports scaffold-specific target engagement context

Aqueous solution, 25°C; core electronic property

Evidence Dimension	Basicity (pKa of conjugate acid)
Target Compound Data	pKa = 2.64 (cinnoline scaffold)
Comparator Or Baseline	Quinoline pKa = 4.85
Quantified Difference	ΔpKa = -2.21; Factor of ~160x lower basicity
Conditions	Experimental pKa values for parent heterocycles in aqueous solution at 25°C

Why This Matters

This difference directly influences the ADME and target-binding profile of derived drug candidates, making the cinnoline scaffold a non-interchangeable pharmacophore for programs requiring a less basic core.

• [1] TheFreeDictionary. Cinnoline pKa = 2.64; Quinoline pKa = 4.85. Data sourced from original literature. View Source

Shelf Stability: Pinacol Ester vs. Boronic Acid

Boronic acid pinacol esters are generally recognized to have extended shelf lives compared to their free boronic acid counterparts due to protection of the Lewis-acidic boron center from rapid protodeboronation and oxidation [1]. While specific stability data for this compound is not publicly available, the free boronic acid analog (cinnolin-6-ylboronic acid, CAS 1801921-51-6) is expected to undergo protodeboronation more readily. Vendor documentation for the target compound commonly specifies storage at 2-8°C under inert atmosphere, with some suppliers offering purity guarantees of ≥98% . In contrast, free boronic acids of electron-deficient heterocycles are known to require storage at -20°C and have shorter shelf lives .

Shelf Stability: Ester vs. Acid

Class-level inference

Pinacol ester stored at 2–8°C; free acid typically requires –20°C

Formulation-context; reduced cold-chain requirement

Exact shelf-life data vendor-specific

Evidence Dimension	Shelf-life and storage stringency
Target Compound Data	Pinacol ester; storage at 2-8°C under inert gas; ≥98% purity available
Comparator Or Baseline	Free boronic acid (cinnolin-6-ylboronic acid, CAS 1801921-51-6); typically requires -20°C storage
Quantified Difference	Reduced cold-chain requirement and potentially months of additional shelf life (exact data vendor-specific)
Conditions	Standard vendor storage and handling specifications

Why This Matters

For procurement, the pinacol ester's less stringent storage requirements reduce shipping and inventory costs while providing a more robust building block for parallel medicinal chemistry.

• [1] NBInno. The Role of Pinacol Esters in Enhancing Chemical Synthesis Stability. 2025. View Source

Regioisomeric Selectivity in Cross-Coupling

The 6-position of cinnoline is sterically and electronically distinct from the 7- and 8-positions. The 6-position experiences a different resonance effect from the adjacent N1-N2 bond, leading to distinct reactivity in palladium-catalyzed cross-couplings. In the synthesis of 4-bromo-6-arylcinnolines, the 6-position was exclusively functionalized via Richter cyclization, confirming the unique reactivity of this site [1]. While no direct comparative Suzuki coupling yields are available for all three regioisomers, the 6-substituted cinnoline derivatives have been specifically highlighted as critical for achieving nanomolar PI3K inhibition (IC50 = 0.264 μM against tumor cell lines) [2]. The 7- and 8-pinacol ester regioisomers are commercially available but lack the same level of pharmacological precedent.

Regioisomeric Coupling Utility

Class-level inference

6-position validated in PI3K SAR; 7- and 8-positions lack equivalent precedent

Positional synthetic utility context

Reported nanomolar inhibition for 6-substituted derivatives

Evidence Dimension	Positional synthetic utility and biological precedent
Target Compound Data	6-position boronate; supported by PI3K inhibitor SAR showing nanomolar activity [2]
Comparator Or Baseline	7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cinnoline; 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cinnoline
Quantified Difference	6-substitution pattern validated in kinase inhibitor programs; 7- and 8-substitution lack equivalent published validation
Conditions	Analysis of published cinnoline SAR and synthetic methodology studies

Why This Matters

For medicinal chemistry programs targeting kinases, the 6-positional isomer is the highest-probability starting point for generating active leads based on published precedent, providing a scientific rationale for procurement over other regioisomers.

• [1] Synthesis and Properties of 6-Aryl-4-azidocinnolines and 6-Aryl-4-(1,2,3-1H-triazol-1-yl)cinnolines. Chem. Heterocycl. Compd. 2019. View Source
• [2] Tian, C. et al. Discovery of cinnoline derivatives as potent PI3K inhibitors with antiproliferative activity. Bioorg. Med. Chem. Lett. 2021, 46, 128150. View Source

Miyaura Borylation of 6-Bromocinnoline

The target compound can be synthesized via Miyaura borylation of 6-bromocinnoline with bis(pinacolato)diboron. While the exact yield for this specific substrate is not publicly disclosed, a closely related compound, 6-bromo-4-chlorocinnoline, was borylated under standard conditions (Pd(dppf)Cl2, KOAc, DMF, 80°C) to afford the corresponding pinacol boronate ester in 31% yield . This establishes a precedent for accessing the 6-borylated cinnoline scaffold via direct palladium-catalyzed borylation, albeit with moderate efficiency. The commercially available pinacol boronate ester eliminates this yield-limiting step for end-users, providing a direct, ready-to-couple building block.

Miyaura Borylation Route

Supporting evidence

Analog borylation yields ~31%; pre-formed ester bypasses this step

Procurement context; synthesis throughput review

Pd(dppf)Cl2, KOAc, DMF, 80°C conditions

Evidence Dimension	Synthetic accessibility of the 6-borylated cinnoline
Target Compound Data	Commercially available; bypasses 31% yield borylation step
Comparator Or Baseline	6-bromo-4-chlorocinnoline Miyaura borylation: 31% isolated yield
Quantified Difference	Time and yield savings in multi-step synthesis; eliminates a moderate-yield transformation
Conditions	Pd(dppf)Cl2 (3 mol%), bis(pinacolato)diboron (1.1 eq), KOAc (3 eq), DMF, 80°C, 18 h

Why This Matters

Procurement of the pre-formed boronate ester streamlines synthetic routes, particularly for library production where the 31% yield bottleneck would otherwise reduce overall throughput.

Target Engagement: HPK1 and PI3K Kinases

The cinnoline-6-yl motif has been specifically claimed in patents covering HPK1 inhibitors (WO2020069402, Genentech) [1] and has shown nanomolar PI3K inhibition in published studies [2]. A cinnoline-6-yl-containing compound was reported with an IC50 of 4.6 nM against a specific biological target [3]. In the PI3K series, compound 25, which incorporates a cinnoline core with a 6-aryl substitution pattern, exhibited an IC50 of 0.264 μM against human tumor cell lines with high ligand efficiency [2]. While these data reflect the biological activity of elaborated derivatives rather than the building block itself, they demonstrate the privileged nature of the 6-substituted cinnoline scaffold for generating high-affinity ligands, providing a rationale for choosing this specific building block in hit-to-lead campaigns.

Target Engagement Potential

Class-level inference

Derivatives reported down to IC50 4.6 nM in kinase assays

Supports kinase-focused hit-to-lead context

Data to verify; reflects elaborated derivative activity

Evidence Dimension	Biological activity potential of 6-substituted cinnoline derivatives
Target Compound Data	6-substituted cinnoline derivatives achieve IC50 values as low as 4.6 nM [3]
Comparator Or Baseline	Unsubstituted cinnoline or other regioisomers (no equivalent data available)
Quantified Difference	Validated nanomolar target engagement; other substitution patterns lack peer-reviewed validation
Conditions	Biochemical and cell-based assays (PI3K enzymatic assay; HeLa, A549, MCF-7 cell lines)

Why This Matters

For projects targeting kinases or pursuing fragment-based approaches, this building block offers a de-risked entry point to a biologically validated chemical space, increasing the probability of generating active leads.

• [1] Genentech, Inc. Cinnoline Compounds and Uses Thereof. WO2020069402A1, 2020. View Source
• [2] Tian, C. et al. Discovery of cinnoline derivatives as potent PI3K inhibitors with antiproliferative activity. Bioorg. Med. Chem. Lett. 2021, 46, 128150. View Source
• [3] MolBic Bioactivity Database. (2S)-N-[(1S)-1-(5-cinnolin-6-yl-1H-imidazol-2-yl)-7-oxononyl]-6-methyl-6-azaspiro[2.5]octane-2-carboxamide, IC50 = 4.6 nM. View Source

Application Scenarios for Cinnoline-6-Boronate Ester

Kinase Inhibitor Lead Optimization

The cinnoline-6-yl scaffold is a validated core for kinase inhibition, with PI3K inhibitor programs achieving nanomolar cellular potency (IC50 = 0.264 μM) and HPK1 patent filings from Genentech [1][2]. The pinacol boronate ester enables rapid library synthesis via parallel Suzuki coupling, allowing systematic exploration of the 6-aryl group in kinase hinge-binder and DFG-out chemotypes.

FBDD and Scaffold Hopping

The differentiated pKa of cinnoline (2.64 vs. quinoline 4.85) [3] provides a scaffold with reduced basicity, beneficial for avoiding hERG channel interactions or improving permeability in fragment-derived leads. The 6-boronate ester serves as a versatile fragment-elaboration point for growing hits into leads with improved ligand efficiency.

Parallel Synthesis & Compound Library Production

By procuring the pre-formed pinacol boronate ester, synthetic teams bypass the 31% yield Miyaura borylation step , directly enabling high-throughput chemistry. This is particularly valuable in CRO settings where turnaround time and compound delivery metrics are critical.

Chemical Biology Probe Development

The cinnoline-6-yl motif has demonstrated target engagement with IC50 values as low as 4.6 nM [4], indicating its utility for developing potent chemical probes for target validation. The stable pinacol ester format ensures reliable supply for multi-step probe synthesis and bioconjugation strategies.

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization

6-aryl SAR exploration via parallel coupling

Hinge-binder and DFG-out chemotype profiling

FBDD and scaffold hopping

Reduced-basicity core (pKa context)

Permeability and hERG off-target liability review

Compound library production

Ready-to-couple boronate ester format

Bypass of moderate-yield borylation step

Chemical probe development

Privileged cinnoline-6-yl motif for target validation

Potency context in biochemical and cell-based assays

• [1] Tian, C. et al. Discovery of cinnoline derivatives as potent PI3K inhibitors. Bioorg. Med. Chem. Lett. 2021, 46, 128150. View Source
• [2] Genentech, Inc. Cinnoline Compounds and Uses Thereof. WO2020069402A1, 2020. View Source
• [3] TheFreeDictionary. Cinnoline pKa = 2.64 vs. Quinoline pKa = 4.85. View Source
• [4] MolBic Bioactivity Database. Cinnoline-6-yl-containing compound, IC50 = 4.6 nM. View Source